Cas no 79416-52-7 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-)

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- structure

79416-52-7 structure

Product Name:4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-

CAS No:79416-52-7

MF:C₇H₁₁NO₃

MW:157.167142152786

CID:568056

PubChem ID:133204

Update Time:2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- Chemical and Physical Properties

Names and Identifiers

- 4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-
- 4-Oxa-1-azabicyclo(3.2.0)heptan-7-one, 3-(2-hydroxyethyl)-, (3S-cis)-
- hydroxyethylclavam
- 2-Hydroxyethylclavam
- 3-(2-hydroxyethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one
- CHEBI:81030
- Q27154989
- (-)-2-(2-hydroxyethyl)clavam
- DTXSID701000460
- 79416-52-7
- C17361
- SCHEMBL11327723
- Inchi： 1S/C7H11NO3/c9-2-1-5-4-8-6(10)3-7(8)11-5/h5,7,9H,1-4H2/t5-,7-/m0/s1
- InChI Key： UEGDICIJUUEIOL-FSPLSTOPSA-N
- SMILES： O1[C@@H](CCO)CN2C(C[C@H]12)=O

Computed Properties

Exact Mass: 157.074
Monoisotopic Mass: 157.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Density: 1.35
Boiling Point: 350.2°C at 760 mmHg
Flash Point: 165.6°C
Refractive Index: 1.562

4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)- Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Related Categories

79416-52-7 (4-Oxa-1-azabicyclo[3.2.0]heptan-7-one,3-(2-hydroxyethyl)-, (3S,5S)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Inner Mongolia Xinhong Biological Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Inner Mongolia Xinhong Biological Technology Co., Ltd

Henan Dongyan Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Henan Dongyan Pharmaceutical Co., Ltd